Cas no 66036-39-3 ((3R,5S)-3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one)

(3R,5S)-3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one structure
66036-39-3 structure
Product Name:(3R,5S)-3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one
CAS No:66036-39-3
MF:C6H9NO3
MW:143.140561819077
CID:1696216
PubChem ID:3050259
Update Time:2025-04-21

(3R,5S)-3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one Chemical and Physical Properties

Names and Identifiers

    • (3R,5S)-3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one
    • 4-oxa-1-azabicyclo[3.2.0]heptan-7-one, 3-(hydroxymethyl)-, (3R,5S)-
    • 3-Hydroxymethyl-4-oxa-1-azabicyclo[3.2.0]heptan-7-one
    • C17357
    • (3R,5S)-3-hydroxymethyl-4-oxa-1-azabicyclo[3,2,0]heptan-7-one
    • CHEMBL140225
    • 4-Oxa-1-azabicyclo(3.2.0)heptan-7-one, 3-(hydroxymethyl)-
    • SCHEMBL8322973
    • Q27154984
    • 3-(Hydroxymethyl)-4-oxa-1-azabicyclo(3.2.0)heptan-7-one
    • CRVXTEJTLQIKDI-XINAWCOVSA-N
    • DTXSID00216245
    • (3R, 5S)-3-hydroxymethyl-4-oxa-1-azabicyclo[3,2,0] heptan-7-one
    • 2-Hydroxymethylclavam
    • 66036-39-3
    • CHEBI:81026
    • Inchi: 1S/C6H9NO3/c8-3-4-2-7-5(9)1-6(7)10-4/h4,6,8H,1-3H2/t4-,6+/m1/s1
    • InChI Key: CRVXTEJTLQIKDI-XINAWCOVSA-N
    • SMILES: O1[C@@H](CO)CN2C(C[C@H]12)=O

Computed Properties

  • Exact Mass: 143.05827
  • Monoisotopic Mass: 143.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • PSA: 49.77

(3R,5S)-3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one Related Literature

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